4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride
Overview
Description
4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride, also known as 4-Py-DHC, is a small molecule that has been studied for its potential applications in scientific research. It is a derivative of 4-pyrazolylbutan-2-amine, which is a heterocyclic amine containing a pyrazole ring. 4-Py-DHC is a water-soluble compound with a molecular weight of 198.6 g/mol and a melting point of 183-185°C. It has been studied for its ability to act as an enzyme inhibitor, as well as its potential as a drug delivery vehicle.
Scientific Research Applications
4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride has been studied for its potential applications in scientific research. It has been used as an enzyme inhibitor, as well as a drug delivery vehicle. It has been studied as an inhibitor of acetylcholinesterase, which is an enzyme involved in the transmission of nerve impulses. 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride has also been studied as an inhibitor of phospholipase A2, which is an enzyme involved in inflammatory responses. In addition, 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride has been studied as a potential drug delivery vehicle, as it has been found to be capable of carrying a variety of drugs, including antibiotics and antifungals.
Mechanism of Action
The mechanism of action of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride is not fully understood, but it is believed to involve the binding of the compound to the active site of the enzyme. It is thought that the binding of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride to the active site of the enzyme causes a conformational change, which prevents the enzyme from carrying out its normal function. This inhibition of enzyme activity is believed to be the mechanism by which 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride exerts its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride have been studied in multiple studies. It has been found to inhibit the activity of acetylcholinesterase and phospholipase A2, which are enzymes involved in the transmission of nerve impulses and inflammatory responses, respectively. In addition, 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have neuroprotective effects, as it has been found to reduce the damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride for lab experiments include its water solubility, its ability to act as an enzyme inhibitor, and its potential as a drug delivery vehicle. Its water solubility makes it easy to use in a variety of experiments, and its ability to act as an enzyme inhibitor makes it useful for studying the effects of enzyme inhibition. In addition, its potential as a drug delivery vehicle makes it useful for studying the delivery of drugs in vitro.
The limitations of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride for lab experiments include its relatively low solubility in organic solvents and its limited availability. Its low solubility in organic solvents makes it difficult to use in certain experiments, and its limited availability can make it difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride research. One potential direction is to further explore its potential as a drug delivery vehicle, as it has been shown to be capable of carrying a variety of drugs. Another potential direction is to further explore its potential as an enzyme inhibitor, as it has been found to inhibit the activity of multiple enzymes. Additionally, further research could be conducted to explore the biochemical and physiological effects of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride, as well as its potential therapeutic applications. Finally, further research could be conducted to explore the potential of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride as a diagnostic tool, as it has been found to be capable of detecting certain biomarkers.
Synthesis Methods
The synthesis of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride has been described in multiple studies. The most common synthesis method involves the reaction of 4-pyrazolylbutan-2-amine with hydrochloric acid. This reaction yields 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride as a white crystalline solid. The reaction is conducted in an aqueous solution, and the reaction time is typically between 30-60 minutes. Other methods for the synthesis of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride have been reported, such as the reaction of 4-pyrazolylbutan-2-amine with thionyl chloride or the reaction of 4-pyrazolylbutan-2-amine with dichloromethane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride involves the reaction of 4-(1H-pyrazol-4-yl)butan-2-one with hydroxylamine hydrochloride to form 4-(1H-pyrazol-4-yl)butan-2-oxime, which is then reduced with sodium borohydride to form 4-(1H-pyrazol-4-yl)butan-2-amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-(1H-pyrazol-4-yl)butan-2-one", "Hydroxylamine hydrochloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1H-pyrazol-4-yl)butan-2-one is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 4-(1H-pyrazol-4-yl)butan-2-oxime.", "Step 2: The oxime is then reduced with sodium borohydride in a solvent such as ethanol to form 4-(1H-pyrazol-4-yl)butan-2-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS RN |
2731008-59-4 |
Molecular Formula |
C7H15Cl2N3 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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